Cas no 1445324-30-0 ((3R,6R)-3,6-Bis(4-hydroxybenzyl)piperazine-2,5-dione)

• Product Name: (3R,6R)-3,6-Bis(4-hydroxybenzyl)piperazine-2,5-dione
• CAS No: 1445324-30-0
• MF: C₁₈H₁₈N₂O₄
• MW: 326.346524715424
• CID: 5140251
• PubChem ID: 59269972
• Update Time: 2025-11-01

(3R,6R)-3,6-Bis(4-hydroxybenzyl)piperazine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 2,5-Piperazinedione, 3,6-bis[(4-hydroxyphenyl)methyl]-, (3R,6R)-
• (3R,6R)-3,6-Bis(4-hydroxybenzyl)piperazine-2,5-dione
• (3R,6R)-3,6-bis[(4-hydroxyphenyl)methyl]piperazine-2,5-dione
• F74734
• SCHEMBL13399253
• 1445324-30-0

• Inchi： 1S/C18H18N2O4/c21-13-5-1-11(2-6-13)9-15-17(23)20-16(18(24)19-15)10-12-3-7-14(22)8-4-12/h1-8,15-16,21-22H,9-10H2,(H,19,24)(H,20,23)/t15-,16-/m1/s1
• InChI Key： NGPCLOGFGKJCBP-HZPDHXFCSA-N
• SMILES： N1[C@H](CC2=CC=C(O)C=C2)C(=O)N[C@H](CC2=CC=C(O)C=C2)C1=O

Computed Properties

• Exact Mass: 326.12665706g/mol
• Monoisotopic Mass: 326.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 98.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids and derivatives

Additional information on (3R,6R)-3,6-Bis(4-hydroxybenzyl)piperazine-2,5-dione

Introduction to (3R,6R)-3,6-Bis(4-hydroxybenzyl)piperazine-2,5-dione (CAS No. 1445324-30-0)

Compound CAS No. 1445324-30-0, specifically identified as (3R,6R)-3,6-Bis(4-hydroxybenzyl)piperazine-2,5-dione, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound has garnered considerable attention due to its unique structural properties and promising biological activities. The meticulous stereochemistry of the piperazine ring, with specific configurations at the 3R and 6R positions, plays a crucial role in determining its pharmacological profile.

The molecular framework of this compound consists of a central piperazine core substituted with two 4-hydroxybenzyl groups at the 3 and 6 positions, further stabilized by a 2,5-dione moiety. This particular arrangement imparts distinct chemical and biological characteristics that make it a valuable candidate for further research and development. The presence of hydroxyl groups in the benzyl side chains enhances its solubility and potential interactions with biological targets, making it an attractive scaffold for drug design.

In recent years, there has been a growing interest in developing novel therapeutic agents that target complex biological pathways. The compound (3R,6R)-3,6-Bis(4-hydroxybenzyl)piperazine-2,5-dione has been explored for its potential in modulating various physiological processes. Preliminary studies suggest that it may exhibit significant activity in the context of neurodegenerative disorders, where precise modulation of neurotransmitter systems is critical.

One of the most compelling aspects of this compound is its stereochemical specificity. The stereochemistry of piperazine derivatives can profoundly influence their pharmacological effects. The (3R,6R) configuration ensures optimal binding affinity to specific biological receptors while minimizing off-target effects. This specificity is particularly important in drug development, where selectivity is key to achieving therapeutic efficacy without adverse side effects.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions. These tools have been instrumental in understanding how (3R,6R)-3,6-Bis(4-hydroxybenzyl)piperazine-2,5-dione interacts with its intended biological targets. Molecular docking studies have revealed that this compound can effectively bind to enzymes and receptors involved in neurodegenerative diseases, suggesting its potential as a lead compound for further optimization.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. The introduction of hydroxyl groups into the benzyl side chains necessitates careful selection of reagents and catalysts to prevent unwanted side reactions. Advances in synthetic methodologies have made it possible to produce this compound on a scalable basis, facilitating further research and development.

Investigations into the pharmacokinetic properties of (3R,6R)-3,6-Bis(4-hydroxybenzyl)piperazine-2,5-dione have shown promising results. Initial studies indicate that it exhibits good oral bioavailability and moderate metabolic stability, suggesting that it could be suitable for clinical development. Additionally, its solubility profile makes it amenable to formulation into various dosage forms, enhancing its therapeutic potential.

The compound's potential applications extend beyond neurodegenerative diseases. Research is ongoing to explore its efficacy in other therapeutic areas such as inflammation and immune modulation. The hydroxyl groups present in its structure provide multiple sites for functionalization, allowing for the development of derivatives with enhanced pharmacological properties.

In conclusion, (3R,6R)-3,6-Bis(4-hydroxybenzyl)piperazine-2,5-dione (CAS No. 1445324-30-0) represents a promising candidate for further pharmaceutical development. Its unique stereochemistry and structural features make it an attractive scaffold for designing novel therapeutic agents. With continued research and optimization, this compound holds significant potential for addressing various human health challenges.